Cas no 1217467-70-3 ((S)-1-(2,3-Difluoro-4-methylphenyl)ethanamine hydrochloride)

(S)-1-(2,3-Difluoro-4-methylphenyl)ethanamine hydrochloride structure
1217467-70-3 structure
Product Name:(S)-1-(2,3-Difluoro-4-methylphenyl)ethanamine hydrochloride
CAS No:1217467-70-3
MF:C9H12ClF2N
MW:207.6480884552
MDL:MFCD22371838
CID:1030298
PubChem ID:53484672
Update Time:2024-11-03

(S)-1-(2,3-Difluoro-4-methylphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(2,3-Difluoro-4-methylphenyl)ethanamine hydrochloride
    • (1S)-1-(2,3-difluoro-4-methylphenyl)ethanamine,hydrochloride
    • (S)-1-(2,3-Difluoro-4-methylphenyl)ethamine hydrochloride
    • (1S)-1-(2,3-Difluoro-4-methylphenyl)ethan-1-amine--hydrogen chloride (1/1)
    • 1217467-70-3
    • DTXSID40704131
    • (S)-1-(2,3-Difluoro-4-methylphenyl)ethanaminehydrochloride
    • (S)-1-(2,3-difluoro-4-methylphenyl)ethanamine HCl
    • AKOS015922780
    • MDL: MFCD22371838
    • Inchi: 1S/C9H11F2N.ClH/c1-5-3-4-7(6(2)12)9(11)8(5)10;/h3-4,6H,12H2,1-2H3;1H/t6-;/m0./s1
    • InChI Key: AHLCZZZZSHYPNY-RGMNGODLSA-N
    • SMILES: Cl.FC1C(=C(C)C=CC=1[C@H](C)N)F

Computed Properties

  • Exact Mass: 207.0626334g/mol
  • Monoisotopic Mass: 207.0626334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(S)-1-(2,3-Difluoro-4-methylphenyl)ethanamine hydrochloride Pricemore >>

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